Cas no 91143-26-9 (1-(4-Hydroxyphenyl)pentane-1,3-dione)
91143-26-9 structure
Product Name:1-(4-Hydroxyphenyl)pentane-1,3-dione
CAS No:91143-26-9
MF:C11H12O3
MW:192.211183547974
CID:2813443
PubChem ID:18766662
Update Time:2025-04-21
1-(4-Hydroxyphenyl)pentane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 91143-26-9
- SCHEMBL6890145
- DTXSID80596113
- 1-(4-hydroxyphenyl)-1,3-pentanedione
- 1-(4-Hydroxyphenyl)pentane-1,3-dione
- DTXCID80546875
-
- Inchi： 1S/C11H12O3/c1-2-9(12)7-11(14)8-3-5-10(13)6-4-8/h3-6,13H,2,7H2,1H3
- InChI Key： YVRHBARLTZLHRF-UHFFFAOYSA-N
- SMILES： O=C(CC)CC(C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.4Ų
1-(4-Hydroxyphenyl)pentane-1,3-dione Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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